![molecular formula C14H27ClN2O3 B6268378 (3S)-5-methyl-3-{[(piperidin-3-yl)formamido]methyl}hexanoic acid hydrochloride CAS No. 1955485-31-0](/img/no-structure.png)
(3S)-5-methyl-3-{[(piperidin-3-yl)formamido]methyl}hexanoic acid hydrochloride
Description
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .
Synthesis Analysis
The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . A lot of reviews concerning specific methods of piperidine synthesis, functionalization, and their pharmacological application have been published .Molecular Structure Analysis
Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state . Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction .Chemical Reactions Analysis
The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .Mechanism of Action
While the specific mechanism of action for “(3S)-5-methyl-3-{[(piperidin-3-yl)formamido]methyl}hexanoic acid hydrochloride” is not available, piperidine derivatives have been extensively studied as analgesics , and recent research has demonstrated their potential as anticancer drugs acting on various important receptors .
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3S)-5-methyl-3-{[(piperidin-3-yl)formamido]methyl}hexanoic acid hydrochloride involves the reaction of 5-methyl-3-hexenoic acid with piperidine and formic acid to form the intermediate (3S)-5-methyl-3-{[(piperidin-3-yl)formamido]methyl}hexanoic acid. This intermediate is then reacted with hydrochloric acid to form the final product, (3S)-5-methyl-3-{[(piperidin-3-yl)formamido]methyl}hexanoic acid hydrochloride.", "Starting Materials": [ "5-methyl-3-hexenoic acid", "piperidine", "formic acid", "hydrochloric acid" ], "Reaction": [ "Step 1: 5-methyl-3-hexenoic acid is reacted with piperidine and formic acid to form the intermediate (3S)-5-methyl-3-{[(piperidin-3-yl)formamido]methyl}hexanoic acid.", "Step 2: The intermediate is then reacted with hydrochloric acid to form the final product, (3S)-5-methyl-3-{[(piperidin-3-yl)formamido]methyl}hexanoic acid hydrochloride." ] } | |
CAS RN |
1955485-31-0 |
Molecular Formula |
C14H27ClN2O3 |
Molecular Weight |
306.8 |
Purity |
95 |
Origin of Product |
United States |
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